![molecular formula C19H23Cl2N3 B6201619 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2694744-96-0](/img/no-structure.png)
2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C19H23Cl2N3 and its molecular weight is 364.3. The purity is usually 95.
BenchChem offers high-quality 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The synthesis pathway involves several steps, including the synthesis of the starting materials, the formation of the intermediate compounds, and the final synthesis of the target compound.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "2-nitrobenzaldehyde", "ethanolamine", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "acetic acid", "sodium acetate", "acetic anhydride", "benzene", "chloroform", "diethyl ether", "water" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-5-nitrobenzaldehyde using sodium borohydride in ethanol", "Step 2: Cyclization of 2-amino-5-nitrobenzaldehyde with 1,2,3,4-tetrahydronaphthalene in the presence of sodium hydroxide to form 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazole", "Step 3: Reduction of 5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazole with sodium borohydride in ethanol to form 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine", "Step 4: Quaternization of 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine with hydrochloric acid in chloroform to form 2-[5-(5,6,7,8-tetrahydronaphthalen-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride" ] } | |
CAS RN |
2694744-96-0 |
Molecular Formula |
C19H23Cl2N3 |
Molecular Weight |
364.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
